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molecular formula C22H26N2O5S B8643368 Glycine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-phenyl-, ethyl ester CAS No. 82560-31-4

Glycine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-phenyl-, ethyl ester

Cat. No. B8643368
CAS RN: 82560-31-4
M. Wt: 430.5 g/mol
InChI Key: ZBOAMQOYOPEPLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04413005

Procedure details

A 11 g quantity (0.05 mole) of 2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate was dissolved in 70 ml of methylene chloride, 5.2 g (0.05 mole) of sulfur dichloride was added to the solution with cooling, and 5 g (0.05 mole) of triethylamine was further added dropwise to the solution at -10° to -5° C. The mixture was stirred at 0° C. for one hour and further at room temperature for 2 hours. After cooling to -10° to -5° C., 9 g (0.05 mole) of N-phenylglycine ethyl ester was then added dropwise to the mixture, and 5 g (0.05 mole) of triethylamine was further added dropwise to the mixture. The resulting mixture was stirred at 0° C. for 2 hours and thereafter allowed to stand overnight at room temperature. With addition of 100 ml of methylene chloride, the reaction mixture was washed with 100 ml of water three times. The methylene chloride layer was dried and then concentrated in a vacuum to give an oily product. A benzene-hexane (1:1) mixture was added to the oily product, whereby crystals were precipitated. The thus-precipitated crystals were then filtered off, and the mother liquor was concentrated to give an oily product, which was subsequently cooled to obtain crystals. The thus-obtained crystals were recrystallized from diethyl ether to obtain 13.4 g (yield: 62.3%) of white crystals having a melting point of 92° to 93° C.
Name
2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate
Quantity
0.05 mol
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
70 mL
Type
solvent
Reaction Step One
Name
sulfur dichloride
Quantity
5.2 g
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
5 g
Type
reactant
Reaction Step Three
Name
N-phenylglycine ethyl ester
Quantity
9 g
Type
reactant
Reaction Step Four
Name
triethylamine
Quantity
5 g
Type
reactant
Reaction Step Four
Name
methylene chloride
Quantity
100 mL
Type
solvent
Reaction Step Five
Name
benzene hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
white crystals
Yield
62.3%

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][C:3](=[O:16])[O:4][C:5]1[C:13]2[O:12][C:11]([CH3:15])([CH3:14])[CH2:10][C:9]=2[CH:8]=[CH:7][CH:6]=1.[S:17](Cl)Cl.C(N(CC)CC)C.[CH2:27]([O:29][C:30](=[O:39])[CH2:31][NH:32][C:33]1[CH:38]=[CH:37][CH:36]=[CH:35][CH:34]=1)[CH3:28]>C(Cl)Cl.C1C=CC=CC=1.CCCCCC>[C:33]1([N:32]([CH2:31][C:30]([O:29][CH2:27][CH3:28])=[O:39])[S:17][N:2]([CH3:1])[C:3](=[O:16])[O:4][C:5]2[C:13]3[O:12][C:11]([CH3:14])([CH3:15])[CH2:10][C:9]=3[CH:8]=[CH:7][CH:6]=2)[CH:38]=[CH:37][CH:36]=[CH:35][CH:34]=1 |f:5.6|

Inputs

Step One
Name
2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate
Quantity
0.05 mol
Type
reactant
Smiles
CNC(OC1=CC=CC=2CC(OC21)(C)C)=O
Name
methylene chloride
Quantity
70 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
sulfur dichloride
Quantity
5.2 g
Type
reactant
Smiles
S(Cl)Cl
Step Three
Name
triethylamine
Quantity
5 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Four
Name
N-phenylglycine ethyl ester
Quantity
9 g
Type
reactant
Smiles
C(C)OC(CNC1=CC=CC=C1)=O
Name
triethylamine
Quantity
5 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Five
Name
methylene chloride
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl
Step Six
Name
benzene hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1=CC=CC=C1.CCCCCC

Conditions

Temperature
Control Type
AMBIENT
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for one hour and further at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with cooling
TEMPERATURE
Type
TEMPERATURE
Details
After cooling to -10° to -5° C.
ADDITION
Type
ADDITION
Details
was further added dropwise to the mixture
STIRRING
Type
STIRRING
Details
The resulting mixture was stirred at 0° C. for 2 hours
Duration
2 h
WAIT
Type
WAIT
Details
to stand overnight at room temperature
Duration
8 (± 8) h
WASH
Type
WASH
Details
the reaction mixture was washed with 100 ml of water three times
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The methylene chloride layer was dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in a vacuum
CUSTOM
Type
CUSTOM
Details
to give an oily product
CUSTOM
Type
CUSTOM
Details
were precipitated
FILTRATION
Type
FILTRATION
Details
The thus-precipitated crystals were then filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the mother liquor was concentrated
CUSTOM
Type
CUSTOM
Details
to give an oily product, which
TEMPERATURE
Type
TEMPERATURE
Details
was subsequently cooled
CUSTOM
Type
CUSTOM
Details
to obtain crystals
CUSTOM
Type
CUSTOM
Details
The thus-obtained crystals were recrystallized from diethyl ether

Outcomes

Product
Details
Reaction Time
 2 h
Name
white crystals
Type
product
Smiles
C1(=CC=CC=C1)N(SN(C(OC1=CC=CC=2CC(OC21)(C)C)=O)C)CC(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 13.4 g
YIELD: PERCENTYIELD 62.3%
YIELD: CALCULATEDPERCENTYIELD 62.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.